Cas no 942507-89-3 (4-Chloroquinazoline-7-carboxylic acid)

• Product Name: 4-Chloroquinazoline-7-carboxylic acid
• CAS No: 942507-89-3
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• MDL: MFCD08273932
• CID: 796682
• PubChem ID: 45789736
• Update Time: 2025-04-19

4-Chloroquinazoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinazoline-7-carboxylic acid
• 7-Quinazolinecarboxylicacid, 4-chloro-
• 4-CHLORO-7-QUINAZOLINECARBOXYLIC ACID
• 7-Quinazolinecarboxylicacid,4-chloro
• EN300-147987
• AKOS008901448
• 4-CHLOROQUINAZOLINE-7-CARBOXYLICACID
• 942507-89-3
• FT-0650257
• A844891
• MFCD08273932
• DTXSID50671986
• J-515203
• APWMYFRHUCIZII-UHFFFAOYSA-N
• CS-0054933
• 4-chloranylquinazoline-7-carboxylic acid
• SCHEMBL4968804
• BB 0262309
• DB-079841
• 4-Chloro-quinazoline-7-carboxylic acid

• MDL： MFCD08273932
• Inchi： 1S/C9H5ClN2O2/c10-8-6-2-1-5(9(13)14)3-7(6)11-4-12-8/h1-4H,(H,13,14)
• InChI Key： APWMYFRHUCIZII-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(C(=O)O)=CC2=NC=N1

Computed Properties

• Exact Mass: 208.00400
• Monoisotopic Mass: 208.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 63.1A^2

Experimental Properties

• Density: 1.551
• Boiling Point: 392.6 °C at 760 mmHg
• Flash Point: 191.2 °C
• Refractive Index: 1.702
• PSA: 63.08000
• LogP: 1.98140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines